Cas no 1496758-19-0 (3-[2-(trifluoromethoxy)phenyl]azetidin-3-ol)

• Product Name: 3-[2-(trifluoromethoxy)phenyl]azetidin-3-ol
• CAS No: 1496758-19-0
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• MDL: MFCD21324821
• CID: 5271744
• PubChem ID: 65919838
• Update Time: 2025-05-25

3-[2-(trifluoromethoxy)phenyl]azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinol, 3-[2-(trifluoromethoxy)phenyl]-
• 3-[2-(trifluoromethoxy)phenyl]azetidin-3-ol

• MDL： MFCD21324821
• Inchi： 1S/C10H10F3NO2/c11-10(12,13)16-8-4-2-1-3-7(8)9(15)5-14-6-9/h1-4,14-15H,5-6H2
• InChI Key： JHXGKDOBERHMHD-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=CC=C2OC(F)(F)F)(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 3-[2-(trifluoromethoxy)phenyl]azetidin-3-ol

3-[2-(Trifluoromethoxy)phenyl]azetidin-3-ol: A Comprehensive Overview

The compound with CAS No. 1496758-19-0, commonly referred to as 3-[2-(trifluoromethoxy)phenyl]azetidin-3-ol, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azetidinols, which are four-membered ring structures with hydroxyl groups, and it incorporates a trifluoromethoxy-substituted phenyl group, making it a valuable molecule for both academic and industrial research.

Azetidinols are known for their rigidity and ability to form hydrogen bonds, which are critical for drug design. The trifluoromethoxy group attached to the phenyl ring in this compound adds electron-withdrawing effects, enhancing its stability and potentially improving its pharmacokinetic properties. Recent studies have explored the synthesis of this compound using various methodologies, including ring-opening reactions of epoxides and enzymatic catalysis, which have significantly improved yield and purity.

One of the most promising aspects of 3-[2-(trifluoromethoxy)phenyl]azetidin-3-ol is its role in drug discovery. Researchers have investigated its potential as a lead compound for treating neurodegenerative diseases, such as Alzheimer's disease, due to its ability to modulate key enzymes involved in amyloid-beta production. Additionally, preclinical studies have demonstrated its anti-inflammatory and antioxidant properties, suggesting its potential application in treating chronic inflammatory conditions.

The incorporation of the trifluoromethoxyphenyl group into the azetidine ring has also been shown to enhance the compound's selectivity for specific biological targets. For instance, recent findings indicate that this molecule exhibits potent inhibitory activity against certain kinases involved in cancer cell proliferation. This has led to ongoing investigations into its use as a targeted therapy for various malignancies.

From a synthetic perspective, the development of efficient routes to prepare 3-[2-(trifluoromethoxy)phenyl]azetidin-3-ol has been a focal point for chemists. The use of microwave-assisted synthesis and continuous-flow reactors has not only streamlined production but also minimized environmental impact. These advancements underscore the importance of green chemistry principles in modern drug development.

In terms of pharmacokinetics, studies have revealed that 3-[2-(trifluoromethoxy)phenyl]azetidin-3-ol possesses favorable absorption profiles and moderate clearance rates, making it a viable candidate for oral administration. However, further research is required to optimize its bioavailability and reduce potential off-target effects.

Looking ahead, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the clinical evaluation of this compound. Its unique combination of structural features and functional groups positions it as a versatile scaffold for developing next-generation therapeutics. As research continues to uncover new applications and mechanisms of action, 3-[2-(trifluoromethoxy)phenyl]azetidin-3-ol is poised to make significant contributions to the field of medicinal chemistry.